Cas no 808100-55-2 (Piperidine,4-(2-bromoethyl)-3-ethyl-)

• Product Name: Piperidine,4-(2-bromoethyl)-3-ethyl-
• CAS No: 808100-55-2
• MF: C₉H₁₈BrN
• MW: 220.149921894073
• CID: 715054
• PubChem ID: 45095373
• Update Time: 2025-04-19

Piperidine,4-(2-bromoethyl)-3-ethyl- Chemical and Physical Properties

Names and Identifiers

• Piperidine,4-(2-bromoethyl)-3-ethyl-
• Piperidine, 4-(2-bromoethyl)-3-ethyl- (9CI)
• 808100-55-2
• 4-(2-Bromoethyl)-3-ethylpiperidine

• Inchi： 1S/C9H18BrN/c1-2-8-7-11-6-4-9(8)3-5-10/h8-9,11H,2-7H2,1H3
• InChI Key： PNLSPXBVLHFRHO-UHFFFAOYSA-N
• SMILES： BrCCC1CCNCC1CC

Computed Properties

• Exact Mass: 219.062
• Monoisotopic Mass: 219.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 2.5